Cas no 717-85-1 (4-(Perfluoroethoxy)aniline)

• Product Name: 4-(Perfluoroethoxy)aniline
• CAS No: 717-85-1
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• MDL: MFCD10686955
• CID: 545072
• PubChem ID: 12328719
• Update Time: 2025-06-12

4-(Perfluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(pentafluoroethoxy)-
• 4-(1,1,2,2,2-pentafluoroethoxy)aniline
• 4-(Perfluoroethoxy)aniline
• 4-(pentafluoroethoxy)aniline
• C8H6F5NO
• SCHEMBL9476043
• AKOS027324270
• SB80053
• AS-62291
• W16351
• Z414834416
• 5524-39-0
• 717-85-1
• CS-0249536
• EN300-43809
• 4-(Perfluoroethoxy)benzenamine
• DTXSID10490110
• aniline, 4-pentafluoroethoxy-
• 4-(1,1,2,2,2-Pentafluoroethoxy)benzenamine (ACI); Benzenamine, 4-(pentafluoroethoxy)- (9CI); p-Phenetidine, alpha,alpha,beta,beta,beta-pentafluoro- (7CI, 8CI); 4-(Perfluoroethoxy)aniline
• DB-228902

• MDL： MFCD10686955
• Inchi： 1S/C8H6F5NO/c9-7(10,11)8(12,13)15-6-3-1-5(14)2-4-6/h1-4H,14H2
• InChI Key： MDODMMABKXPUEN-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(OC1C=CC(=CC=1)N)F

Computed Properties

• Exact Mass: 227.03698
• Monoisotopic Mass: 227.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Perfluoroethoxy)aniline

Recent Advances in the Application of 4-(Perfluoroethoxy)aniline (CAS 717-85-1) in Chemical Biology and Pharmaceutical Research

4-(Perfluoroethoxy)aniline (CAS 717-85-1) is a fluorinated aromatic amine that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in chemical biology and pharmaceutical research. The incorporation of perfluoroethoxy groups into aromatic systems imparts enhanced stability, lipophilicity, and metabolic resistance, making this compound a valuable building block for drug discovery and material science. This research brief synthesizes the latest findings on the synthesis, characterization, and applications of 4-(Perfluoroethoxy)aniline, with a focus on its role in medicinal chemistry and chemical biology.

Recent studies have explored the synthetic pathways for 4-(Perfluoroethoxy)aniline, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Fluorine Chemistry demonstrated a novel catalytic method for the introduction of perfluoroethoxy groups to aromatic amines, achieving a 92% yield of 4-(Perfluoroethoxy)aniline under mild reaction conditions. This advancement addresses previous challenges associated with the synthesis of fluorinated aromatic compounds, such as harsh reaction conditions and low selectivity.

In pharmaceutical applications, 4-(Perfluoroethoxy)aniline has shown promise as a key intermediate in the development of novel therapeutic agents. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound in the synthesis of fluorinated kinase inhibitors. The perfluoroethoxy moiety was found to significantly enhance the compounds' binding affinity to target proteins while improving their pharmacokinetic properties. Molecular docking studies revealed that the fluorinated derivatives exhibited stronger interactions with the ATP-binding sites of various kinases compared to their non-fluorinated counterparts.

The compound's unique properties have also been leveraged in chemical biology research. A 2023 study in Chemical Communications described the development of 4-(Perfluoroethoxy)aniline-based fluorescent probes for detecting reactive oxygen species (ROS) in live cells. These probes demonstrated superior photostability and cellular permeability compared to conventional ROS sensors, enabling long-term imaging of oxidative stress in biological systems. The researchers attributed these advantages to the electron-withdrawing nature of the perfluoroethoxy group, which stabilized the excited state of the fluorophore.

In material science, 4-(Perfluoroethoxy)aniline has been incorporated into novel polymers with exceptional thermal and chemical stability. A 2024 publication in ACS Applied Materials & Interfaces reported the synthesis of polyimides containing 4-(Perfluoroethoxy)aniline moieties, which exhibited outstanding dielectric properties and resistance to harsh environments. These materials show potential for applications in flexible electronics and aerospace components where stability under extreme conditions is required.

Despite these promising developments, challenges remain in the large-scale production and application of 4-(Perfluoroethoxy)aniline. Recent toxicological studies (2024) have raised concerns about the environmental persistence of perfluoroalkyl substances, prompting research into greener synthetic methods and biodegradable alternatives. Ongoing investigations are exploring the structure-activity relationships of 4-(Perfluoroethoxy)aniline derivatives to optimize their biological activity while minimizing potential environmental impact.

In conclusion, 4-(Perfluoroethoxy)aniline (CAS 717-85-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advances in its synthesis and application have expanded its utility in drug discovery, chemical probes, and advanced materials. Future research directions may focus on developing more sustainable synthetic routes and exploring novel biological targets for this unique fluorinated building block. The continued investigation of this compound and its derivatives is expected to yield significant contributions to multiple scientific disciplines in the coming years.